
Comparison of Beradilol salt forms for
bioavailability

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Beradilol monoethyl maleate

CAS No.: 114856-47-2

Cat. No.: B1683699

Get Quote

Comparative Bioavailability Assessment: Beradilol Salt Forms

Executive Summary
Beradilol (TZC-5665) is a third-generation beta-adrenergic receptor antagonist featuring a

pyridazinone scaffold. Unlike conventional beta-blockers, its development required a

specialized salt form to balance aqueous solubility with membrane permeability. This guide

analyzes the selection of the Monoethyl Maleate salt (Beradilol Ethyl Hydrogen Maleate) over

the Free Base and standard inorganic salts (e.g., Hydrochloride).

For the formulation scientist, the critical takeaway is that Beradilol Monoethyl Maleate
represents a "Goldilocks" physicochemical state: it provides sufficient ionization for dissolution

while the ethyl-esterified counterion maintains the lipophilicity required for optimal passive

diffusion, a strategy often superior to simple inorganic salts for BCS Class II/IV compounds.

Technical Profile: Beradilol (TZC-5665)
Compound Name: Beradilol Monoethyl Maleate (JAN)

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1683699#bc-rfq
https://www.benchchem.com/product/b1683699/docs?utm_src=pdf-body#comparison-of-beradilol-salt-forms-for-bioavailability
https://www.benchchem.com/product/b1683699/docs?utm_src=pdf-body#comparison-of-beradilol-salt-forms-for-bioavailability
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683699?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Code Name: TZC-5665[1][2][3]

Chemical Class: Pyridazinone-based

-blocker

Mechanism: Competitive antagonism of

-adrenergic receptors; vasodilatory activity via

-blockade or Ca

channel modulation.

Development Challenge: The free base exhibits poor aqueous solubility (

), limiting oral bioavailability.

Comparative Analysis: Salt Form Performance
The following table synthesizes the physicochemical rationale for selecting the Monoethyl

Maleate form over alternatives.
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Feature
Beradilol Monoethyl

Maleate (Selected
Form)

Beradilol Free Base

(Precursor)

Beradilol HCl

(Standard
Alternative)

Counterion
Ethyl Hydrogen

Maleate (Organic)
None Chloride (Inorganic)

Aqueous Solubility High (>10 mg/mL) Low (<0.01 mg/mL)
High, but pH-

dependent

Common Ion Effect
Negligible in gastric

fluid.
N/A

Significant

(suppressed by

gastric HCl).

Lipophilicity (LogP)
Moderate (Counterion

adds lipophilicity)

High (Rate-limiting

dissolution)

Low (Ion pair is highly

polar)

Hygroscopicity
Low/Moderate (Stable

crystal lattice)
Low

High (Risk of

deliquescence)

Bioavailability

Optimal (Balanced

dissolution/permeation

)

Poor (Dissolution-

limited)

Variable (Gastric

precipitation risk)

Why "Monoethyl" Maleate?
Standard maleate salts are common, but Ethyl Hydrogen Maleate is a unique counterion.

Modulated Acidity: It is a weaker acid than maleic acid, potentially preventing acid-catalyzed

degradation of the labile pyridazinone ring.

Lipophilic Shielding: The ethyl group on the counterion increases the lipophilicity of the salt

form before dissociation. This can enhance the "apparent" partition coefficient during the

initial diffusion layer transit, facilitating absorption in the upper GI tract.

Bioavailability Mechanism: The "Spring and
Parachute"
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The superior performance of the Monoethyl Maleate salt can be visualized using the "Spring

and Parachute" model of supersaturation.

Figure 1: Salt Dissolution and Absorption Pathway Caption: The Monoethyl Maleate salt

generates a high-energy supersaturated state (Spring) and maintains it via the counterion's

specific interaction, preventing rapid precipitation (Parachute).
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Experimental Protocols
To validate these properties in your own lab, use the following self-validating protocols.

Protocol A: Kinetic Solubility in Biorelevant Media
(FaSSIF)
Objective: Determine the maximum soluble concentration before precipitation occurs.

Preparation: Prepare FaSSIF (Fasted State Simulated Intestinal Fluid) at pH 6.5.

Seeding: Add excess Beradilol Monoethyl Maleate to 10 mL of FaSSIF in a jacketed vessel

at 37°C.

Agitation: Stir at 300 RPM.

Sampling:
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Withdraw 0.5 mL aliquots at T=5, 15, 30, 60, and 120 minutes.

Critical Step: Filter immediately using a 0.22

m PVDF filter (pre-heated to 37°C to prevent temperature-induced precipitation).

Analysis: Dilute filtrate with mobile phase and analyze via HPLC-UV (254 nm).

Validation: Perform the same procedure with Beradilol Free Base. The Salt/Base solubility

ratio should be

.

Protocol B: Intrinsic Dissolution Rate (IDR)
Objective: Measure the dissolution rate per unit area, independent of particle size.

Compression: Compress 100 mg of the salt into a pellet using a Wood's apparatus die

(pressure: 2000 psi for 1 min) to ensure a constant surface area (

).

Medium: 900 mL of 0.1 N HCl (simulated gastric fluid) at 37°C.

Rotation: Rotate the die at 100 RPM.

Data Capture: Use a fiber-optic UV probe or recirculating loop to measure absorbance every

30 seconds for 20 minutes.

Calculation: Plot Cumulative Amount Dissolved vs. Time. The slope divided by the surface

area is the IDR (

).

Target: IDR

indicates no dissolution-limited absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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